Cas no 72488-02-9 (3-Cyclopentene-1-hexanoic acid, 2-butyl-5-oxo-, methyl ester, trans-)

• Product Name: 3-Cyclopentene-1-hexanoic acid, 2-butyl-5-oxo-, methyl ester, trans-
• CAS No: 72488-02-9
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 543818
• PubChem ID: 71404407
• Update Time: 2025-04-19

3-Cyclopentene-1-hexanoic acid, 2-butyl-5-oxo-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-hexanoic acid, 2-butyl-5-oxo-, methyl ester, trans-
• methyl 6-[(1S,2R)-2-butyl-5-oxocyclopent-3-en-1-yl]hexanoate
• 72488-02-9
• DTXSID80825258

• Inchi： 1S/C16H26O3/c1-3-4-8-13-11-12-15(17)14(13)9-6-5-7-10-16(18)19-2/h11-14H,3-10H2,1-2H3/t13-,14+/m1/s1
• InChI Key： DTXKPEIISBRMGS-KGLIPLIRSA-N
• SMILES： O=C1C=C[C@@H](CCCC)[C@@H]1CCCCCC(=O)OC

Computed Properties

• Exact Mass: 266.18828
• Monoisotopic Mass: 266.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37